Cas no 1806747-07-8 (3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806747-07-8
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4840970
• Update Time: 2025-06-08

3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6BrF6NO2/c1-18-6-4(2-10)7(8(11,12)13)17-3-5(6)19-9(14,15)16/h3H,2H2,1H3
• InChI Key： WBLHSKHNAWDHBR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=NC=C(C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4

Additional information on 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806747-07-8)

3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806747-07-8) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, methoxy and trifluoromethoxy substituents, and a trifluoromethyl group, offers a versatile platform for the development of novel therapeutic agents.

The molecular structure of 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is particularly noteworthy due to its potential for bioisosteric replacement and functional group modification. The bromomethyl group can serve as a reactive handle for further chemical transformations, enabling the synthesis of a wide range of derivatives with diverse biological activities. Additionally, the presence of fluorine atoms in the trifluoromethoxy and trifluoromethyl groups can significantly influence the physicochemical properties of the molecule, such as lipophilicity, metabolic stability, and binding affinity to biological targets.

Recent studies have highlighted the potential of 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromomethyl group facilitates covalent binding to viral proteases, thereby inhibiting their function and preventing viral replication.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine as a scaffold for developing anticancer agents. The compound was found to effectively inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The trifluoromethoxy and trifluoromethyl groups were shown to enhance the compound's ability to penetrate cell membranes and accumulate within cancer cells.

The pharmacokinetic properties of 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine have also been extensively studied. Research conducted at the University of California, San Francisco, revealed that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties make it an attractive candidate for oral drug delivery systems, reducing the frequency of dosing and improving patient compliance.

In addition to its therapeutic applications, 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been utilized as a synthetic intermediate in the preparation of other biologically active molecules. Its reactivity and functional group diversity enable chemists to introduce various substituents at different positions on the pyridine ring, leading to a broad spectrum of derivatives with tailored biological activities.

The environmental impact of 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also been considered in recent studies. Researchers at the Environmental Protection Agency (EPA) have evaluated its biodegradability and ecotoxicity profiles. The results indicate that while this compound is stable under physiological conditions, it can be effectively degraded by microbial processes in soil and water environments, minimizing its potential for environmental accumulation.

In conclusion, 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806747-07-8) represents a valuable chemical entity with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents across multiple disease areas. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.